Cas no 2060044-56-4 (1-(tert-butoxy)carbonyl-4-nitro-1H-indole-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-nitro-1H-indole-2-carboxylic acid
• CAS No: 2060044-56-4
• MF: C₁₄H₁₄N₂O₆
• MW: 306.270763874054
• MDL: MFCD30498723
• CID: 5173643
• PubChem ID: 125454737
• Update Time: 2025-05-25

1-(tert-butoxy)carbonyl-4-nitro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1,2-dicarboxylic acid, 4-nitro-, 1-(1,1-dimethylethyl) ester
• 1-(tert-butoxy)carbonyl-4-nitro-1H-indole-2-carboxylic acid

• MDL： MFCD30498723
• Inchi： 1S/C14H14N2O6/c1-14(2,3)22-13(19)15-9-5-4-6-10(16(20)21)8(9)7-11(15)12(17)18/h4-7H,1-3H3,(H,17,18)
• InChI Key： YDVCQBDTZGUBFQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C([N+]([O-])=O)=CC=C2)C=C1C(O)=O

Additional information on 1-(tert-butoxy)carbonyl-4-nitro-1H-indole-2-carboxylic acid

1-(tert-butoxy)carbonyl-4-nitro-1H-indole-2-carboxylic acid: A Comprehensive Overview

1-(tert-butoxy)carbonyl-4-nitro-1H-indole-2-carboxylic acid, with the CAS number 2060044-56-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines an indole ring system with a tert-butoxycarbonyl (Boc) group and a nitro substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, particularly in the development of anti-inflammatory and anti-tumor agents.

The indole moiety, a heterocyclic aromatic compound, is a common structural element in many bioactive molecules. In this compound, the indole ring is substituted with a nitro group at the 4-position and a carboxylic acid group at the 2-position. The tert-butoxycarbonyl group, attached to the nitrogen atom of the indole ring, serves as a protecting group for the amino functionality during synthetic processes. This structure not only enhances the stability of the molecule but also facilitates further chemical modifications.

Recent studies have highlighted the potential of 1-(tert-butoxy)carbonyl-4-nitro-1H-indole-2-carboxylic acid as a precursor for synthesizing bioactive compounds. Researchers have explored its role in various synthetic pathways, including Suzuki-Miyaura couplings and other cross-coupling reactions. These reactions allow for the introduction of diverse substituents, thereby expanding the range of bioactive derivatives that can be derived from this compound.

The nitro group at the 4-position of the indole ring plays a crucial role in modulating the electronic properties of the molecule. This substituent increases the electron-withdrawing effect, which can influence both the reactivity and biological activity of the compound. For instance, nitro-substituted indoles have been shown to exhibit potent anti-inflammatory and anti-tumor properties in preclinical studies. The carboxylic acid group at the 2-position further enhances these effects by providing additional sites for hydrogen bonding and other intermolecular interactions.

In terms of synthesis, 1-(tert-butoxy)carbonyl-4-nitro-1H-indole-2-carboxylic acid can be prepared through a variety of methods. One common approach involves the Friedel-Crafts acylation of indole derivatives, followed by nitration and subsequent functionalization to introduce the tert-butoxycarbonyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

The application of this compound extends beyond its use as an intermediate in drug development. It has also been employed as a building block in materials science, particularly in the synthesis of advanced materials with tailored electronic properties. The combination of an indole core with electron-withdrawing groups makes it an attractive candidate for applications in organic electronics.

In conclusion, 1-(tert-butoxy)carbonyl-4-nitro-1H-indole-2-carboxylic acid represents a valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological research, positions it as a key player in future developments within organic chemistry and pharmacology.